Cas no 1401918-85-1 (1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid
• CAS No: 1401918-85-1
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5637579
• PubChem ID: 165918850
• Update Time: 2025-10-30

1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]cyclopropane-1-carboxylic acid
• 1401918-85-1
• EN300-28278757
• 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14-5-1-2-6(14)9(3-4-9)8(16)17/h6H,1-5H2,(H,16,17)
• InChI Key： LMIYDWBHNQVRSX-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC1C1(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid

Introduction to 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid (CAS No. 1401918-85-1)

1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid, identified by its CAS number 1401918-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a pyrrolidine scaffold, further functionalized with a trifluoroacetyl group. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents, particularly in the context of addressing complex biological targets.

The trifluoroacetyl moiety is a key structural element that imparts distinct chemical and biological properties to the compound. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making trifluorinated compounds valuable in drug design. In particular, the presence of three fluorine atoms in the trifluoroacetyl group enhances the compound's resistance to hydrolysis and increases its interaction with biological targets such as enzymes and receptors. This has been extensively explored in the development of protease inhibitors, where trifluoromethyl groups often improve pharmacokinetic profiles.

The pyrrolidin-2-ylcyclopropane core structure introduces additional complexity and potential for biological activity. Cyclopropanes are known for their strained three-membered rings, which can be exploited to enhance binding interactions with biological targets. The pyrrolidine ring further contributes to the molecule's solubility and bioavailability, making it an attractive scaffold for drug discovery. Recent studies have demonstrated that pyrrolidine-containing compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid, allowing researchers to explore its potential applications more thoroughly. The synthesis typically involves multi-step reactions that incorporate both the cyclopropane and pyrrolidine moieties while introducing the trifluoroacetyl group at an appropriate position. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to achieve high yields and purity.

The pharmacological potential of this compound has been investigated in several preclinical studies. One notable area of interest is its activity against bacterial infections. The trifluoroacetyl group has been shown to disrupt bacterial cell membranes and inhibit key enzymes involved in bacterial metabolism. Additionally, the cyclopropane ring has been found to enhance binding affinity to bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial growth and replication. These findings suggest that 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid could be a valuable lead compound for developing novel antibiotics.

Another area where this compound shows promise is in cancer therapy. Studies have indicated that pyrrolidine-containing molecules can interfere with signaling pathways involved in tumor growth and metastasis. The trifluoroacetyl group may also enhance the compound's ability to cross the blood-brain barrier, making it potentially useful for treating central nervous system tumors. Preclinical trials have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells, suggesting their potential as chemotherapeutic agents.

The development of 1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid also aligns with emerging trends in drug design that emphasize modular scaffolds capable of targeting multiple disease pathways simultaneously. By combining structural features from different bioactive classes, such as cyclopropanes and pyrrolidines with fluorinated acyl groups, researchers can create compounds with enhanced multitarget engagement capabilities. This approach has been successful in identifying lead compounds for treating multifactorial diseases such as inflammation and neurodegenerative disorders.

In conclusion,1-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-ylcyclopropane-1-carboxylic acid (CAS No. 1401918-85-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a trifluoroacetyl group with a cyclopropane-pyrrolidine scaffold offers numerous opportunities for developing novel therapeutic agents targeting bacterial infections and cancer. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in drug discovery and development efforts worldwide.